AZD3988
AZD3988
AZD3988 is a DGAT-1 inhibitor.
Brand Name:
Vulcanchem
CAS No.:
892489-52-0
VCID:
VC0520070
InChI:
InChI=1S/C23H22F2N4O4/c24-18-10-9-17(12-19(18)25)27-23-29-28-22(33-23)21(32)26-16-7-5-15(6-8-16)14-3-1-13(2-4-14)11-20(30)31/h5-10,12-14H,1-4,11H2,(H,26,32)(H,27,29)(H,30,31)
SMILES:
C1CC(CCC1CC(=O)O)C2=CC=C(C=C2)NC(=O)C3=NN=C(O3)NC4=CC(=C(C=C4)F)F
Molecular Formula:
C23H22F2N4O4
Molecular Weight:
456.44
AZD3988
CAS No.: 892489-52-0
Inhibitors
VCID: VC0520070
Molecular Formula: C23H22F2N4O4
Molecular Weight: 456.44
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 892489-52-0 |
|---|---|
| Product Name | AZD3988 |
| Molecular Formula | C23H22F2N4O4 |
| Molecular Weight | 456.44 |
| IUPAC Name | 2-[4-[4-[[5-(3,4-difluoroanilino)-1,3,4-oxadiazole-2-carbonyl]amino]phenyl]cyclohexyl]acetic acid |
| Standard InChI | InChI=1S/C23H22F2N4O4/c24-18-10-9-17(12-19(18)25)27-23-29-28-22(33-23)21(32)26-16-7-5-15(6-8-16)14-3-1-13(2-4-14)11-20(30)31/h5-10,12-14H,1-4,11H2,(H,26,32)(H,27,29)(H,30,31) |
| Standard InChIKey | NGEBYTLALFOQKI-HDJSIYSDSA-N |
| SMILES | C1CC(CCC1CC(=O)O)C2=CC=C(C=C2)NC(=O)C3=NN=C(O3)NC4=CC(=C(C=C4)F)F |
| Appearance | Solid powder |
| Description | AZD3988 is a DGAT-1 inhibitor. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | AZD3988; AZD-3988; AZD 3988; |
| Reference | 1: Floettmann JE, Buckett LK, Turnbull AV, Smith T, Hallberg C, Birch A, Lees D, Jones HB. ACAT-selective and nonselective DGAT1 inhibition: adrenocortical effects--a cross-species comparison. Toxicol Pathol. 2013;41(7):941-50. doi: 10.1177/0192623313477753. Epub 2013 Feb 20. PubMed PMID: 23427273. 2: McCoull W, Addie MS, Birch AM, Birtles S, Buckett LK, Butlin RJ, Bowker SS, Boyd S, Chapman S, Davies RD, Donald CS, Green CP, Jenner C, Kemmitt PD, Leach AG, Moody GC, Gutierrez PM, Newcombe NJ, Nowak T, Packer MJ, Plowright AT, Revill J, Schofield P, Sheldon C, Stokes S, Turnbull AV, Wang SJ, Whalley DP, Wood JM. Identification, optimisation and in vivo evaluation of oxadiazole DGAT-1 inhibitors for the treatment of obesity and diabetes. Bioorg Med Chem Lett. 2012 Jun 15;22(12):3873-8. doi: 10.1016/j.bmcl.2012.04.117. Epub 2012 May 2. PubMed PMID: 22608962. |
| PubChem Compound | 23648867 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume